Cas no 15422-04-5 (2,4(1H,3H)-Pyrimidinedione,6-phenoxy-)

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- structure
15422-04-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
CAS No:15422-04-5
MF:C10H8N2O3
MW:204.18212223053
CID:234956
PubChem ID:308655
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
    • 6-phenoxy-1H-pyrimidine-2,4-dione
    • AC1L7DCW
    • NSC210511
    • SCHEMBL23248701
    • 15422-04-5
    • DTXSID40308976
    • 6-phenoxyuracil
    • NSC-210511
    • 2,4(1H,3H)-Pyrimidinedione, 6-phenoxy-
    • Inchi: 1S/C10H8N2O3/c13-8-6-9(12-10(14)11-8)15-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)
    • InChI Key: VLATWUZGXHPDLF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC(NC(N1)=O)=O

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
  • LogP: 0.85550

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- Related Literature

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